Cas no 36611-27-5 (Benzene, 2,5-dichloro-1,3-difluoro-)

• Product Name: Benzene, 2,5-dichloro-1,3-difluoro-
• CAS No: 36611-27-5
• MF: C₆H₂Cl₂F₂
• MW: 182.982886791229
• MDL: MFCD12922631
• CID: 3951370
• PubChem ID: 21730662
• Update Time: 2025-06-12

Benzene, 2,5-dichloro-1,3-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,5-dichloro-1,3-difluoro-
• 2,5-dichloro-1,3-difluorobenzene
• 1,4-Dichloro-2,6-difluorobenzene
• SCHEMBL24602620
• AKOS006336169
• MFCD12922631
• 36611-27-5

• MDL： MFCD12922631
• Inchi： 1S/C6H2Cl2F2/c7-3-1-4(9)6(8)5(10)2-3/h1-2H
• InChI Key： BGLYRDVGSKIPGA-UHFFFAOYSA-N
• SMILES： C1(F)=CC(Cl)=CC(F)=C1Cl

Computed Properties

• Exact Mass: 181.9501618Da
• Monoisotopic Mass: 181.9501618Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzene, 2,5-dichloro-1,3-difluoro-

Benzene, 2,5-dichloro-1,3-difluoro- (CAS No. 36611-27-5): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Benzene, 2,5-dichloro-1,3-difluoro- (CAS No. 36611-27-5) is a fluorinated aromatic compound that has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural and electronic properties. This compound, characterized by the presence of both chlorine and fluorine substituents on a benzene ring, exhibits distinct reactivity and functionality that make it a valuable intermediate in synthetic chemistry. The combination of these halogen atoms imparts enhanced stability and reactivity, making it a versatile building block for the development of novel materials and bioactive molecules.

The chemical structure of Benzene, 2,5-dichloro-1,3-difluoro- (CAS No. 36611-27-5) consists of a benzene ring substituted with two chlorine atoms at the 2- and 5-positions and two fluorine atoms at the 1- and 3-positions. This arrangement results in a highly electron-withdrawing effect, which influences the compound's electronic properties and its interaction with other molecules. The presence of both chlorine and fluorine atoms also makes it a suitable candidate for further functionalization through various chemical reactions, such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

In recent years, Benzene, 2,5-dichloro-1,3-difluoro- (CAS No. 36611-27-5) has been explored in the context of pharmaceutical research for its potential as a precursor in the synthesis of active pharmaceutical ingredients (APIs). The fluorine substituents are particularly important in medicinal chemistry due to their ability to modulate metabolic stability, lipophilicity, and binding affinity of drug molecules. For instance, fluoroaromatic compounds have been shown to exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This has led to increased interest in developing synthetic routes that incorporate fluoroaromatic motifs efficiently.

One of the most notable applications of Benzene, 2,5-dichloro-1,3-difluoro- (CAS No. 36611-27-5) is in the synthesis of agrochemicals. The halogenated aromatic ring serves as a key structural feature in many pesticides and herbicides, where it enhances the compound's bioactivity against target organisms. The chlorine and fluorine atoms contribute to the compound's ability to interact with biological targets at the molecular level, thereby improving its efficacy as an active ingredient. Recent studies have demonstrated its utility in developing next-generation crop protection agents that offer higher selectivity and lower environmental impact.

The industrial synthesis of Benzene, 2,5-dichloro-1,3-difluoro- (CAS No. 36611-27-5) involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Common synthetic strategies include halogenation reactions on pre-formed benzene derivatives or direct fluorination methods using specialized reagents. Advances in catalytic systems have enabled more efficient and sustainable routes to this compound, reducing the reliance on hazardous reagents and minimizing waste generation.

The electronic properties of Benzene, 2,5-dichloro-1,3-difluoro- (CAS No. 36611-27-5) also make it relevant in materials science applications. Fluorinated aromatic compounds are known for their high thermal stability and resistance to chemical degradation, making them suitable for use in high-performance polymers and electronic materials. Researchers have explored its potential as a monomer or intermediate in the synthesis of advanced materials that exhibit unique electrical or optical properties. These materials are finding applications in flexible electronics, organic light-emitting diodes (OLEDs), and other cutting-edge technologies.

In conclusion, Benzene, 2,5-dichloro-1,3-difluoro- (CAS No. 36611-27-5) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, agrochemical development, and advanced materials manufacturing. As research continues to uncover new applications for this compound, its importance is likely to grow further. The ongoing development of efficient synthetic methods will be crucial in meeting the demand for this versatile chemical building block.